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Compound Name: NCGC00138783 TFA

Cat. No.: B10856936

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCGC00138783 is a selective small molecule inhibitor that targets the interaction between
CD47 and Signal Regulatory Protein Alpha (SIRPa).[1] The CD47-SIRPa axis is a critical
innate immune checkpoint. CD47, often overexpressed on the surface of cancer cells, binds to
SIRPa on macrophages and other myeloid cells, delivering a "don't eat me" signal that
prevents phagocytosis. By blocking this interaction, NCGC00138783 enables macrophages to
recognize and engulf tumor cells, making it a promising candidate for cancer immunotherapy.
[2][3] This document provides detailed protocols for in vitro assays to characterize the activity
of NCGC00138783 TFA, its trifluoroacetate salt form.

Data Presentation

Compound Assay Type Cell Line IC50 Reference
CDA47/SIRPa

NCGC00138783 _ - 50 uM [1][4]
Interaction

Laser Scanning
NCGC00138783 Jurkat 40 uM [2]
Cytometry (LSC)

Signaling Pathway
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The CD47-SIRPa signaling pathway plays a crucial role in immune surveillance. When CD47
on a target cell binds to SIRPa on a macrophage, it initiates a signaling cascade that inhibits
phagocytosis. NCGC00138783 acts by directly interfering with this protein-protein interaction.
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(Prepare Jurkat Cells & Stain with DRAQS)

:

Plate Cells into 384/1536-well Plate

Add NCGC00138783 TFA & Controls
(Add Biotinylated SIRPa)
Gdd Fluorescent Streptavidir)

Gead Plate on Laser Scanning Cytomete)

(Analyze Data to Determine ICSCD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NCGC00138783
TFAin In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856936#ncgc00138783-tfa-in-vitro-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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